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Compound of Interest

Compound Name: Diniconazole-M

Cat. No.: B1237276 Get Quote

This guide provides critical safety, operational, and disposal information for laboratory

professionals working with Diniconazole-M. The following procedures are designed to ensure

the safe handling and disposal of this compound, minimizing exposure risks and environmental

impact.

Diniconazole-M is the active R-enantiomer of diniconazole, a triazole fungicide.[1][2] It

functions by inhibiting the demethylation of steroids, which disrupts the biosynthesis of

ergosterol, a critical component of fungal cell membranes.[2][3][4] While effective as a

fungicide, it presents hazards to humans and the environment, including being harmful if

swallowed, suspected of damaging fertility or the unborn child, and being very toxic to aquatic

life with long-lasting effects.[1][5][6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for Diniconazole-M, essential for safe

handling and experimental planning.
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Property Value

GHS Hazard Statements H302, H361, H370, H373, H400, H410[1][7]

Oral LD50 (Rat) Male: 639 mg/kg; Female: 474 mg/kg

Molecular Weight 326.2 g/mol [1][6]

Melting Point 134-156 °C

Relative Density 1.32 g/cm³[6]

Water Solubility 4 mg/L (at 25°C)

Partition Coefficient (logP) 4.3 (at 25°C)

Vapor Pressure 2.93 mPa (at 20°C); 4.9 mPa (at 25°C)

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach is mandatory to minimize exposure during the handling of

Diniconazole-M. This involves engineering controls, specific personal protective equipment,

and strict hygiene practices.

Engineering Controls
Ventilation: Always handle Diniconazole-M in a well-ventilated area.[5][7] Use local exhaust

or general ventilation to maintain exposure below permissible limits.

Personal Protective Equipment (PPE) Requirements
Appropriate PPE must be worn at all times when handling this compound.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[5]

Skin Protection:

Gloves: Wear chemical-impermeable gloves.[5][7]
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Clothing: Wear impervious, fire-resistant protective clothing, such as a lab coat, apron, or

coveralls.[5][7] A long-sleeve shirt is a minimum requirement.

Respiratory Protection:

For mixing or loading operations where dust may be generated, wear a dust mask.

If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[5]

In emergencies or situations with high potential for dust exposure, a positive-pressure self-

contained breathing apparatus (SCBA) is required.[7]

Hygiene and Safe Handling Practices
Obtain and read all safety information before use.[7]

Avoid all contact with eyes, skin, and mouth.

Do not breathe dust, fumes, or vapors.[7]

Do not eat, drink, or smoke in areas where Diniconazole-M is handled or stored.[5][6][7]

Wash hands and face thoroughly after handling the material and before breaks.[5][6][7]

Store in original, tightly closed containers in a locked, dry, cool, and well-ventilated area

away from food, beverages, and animal feed.[7][8]

Experimental Protocols
Detailed experimental protocols for toxicological or efficacy studies are not available in the

safety and product information sheets. The primary mechanism of action is the inhibition of

sterol 14α-demethylase (EC 1.14.13.70), an enzyme essential for ergosterol biosynthesis in

fungi.[1] This disruption of the fungal cell membrane leads to cell death.[4][8]

Emergency and First Aid Procedures
If Swallowed: Rinse mouth with water.[5] Call a poison control center or doctor immediately

for medical help.[5][6]
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In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[5]

In Case of Eye Contact: Immediately flush eyes with pure water for at least 15 minutes.[5]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[5][7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination, as Diniconazole-M is very

toxic to aquatic life.[5][6]

Waste Classification: Pesticide wastes are considered slightly toxic.

Containment: Collect any spills or spillage promptly.[5][7] Keep the chemical waste in

suitable, closed containers for disposal.[5]

Disposal Method: Do not allow the chemical to enter drains, sewers, or surface water.[5][6]

Dispose of contents and containers at an approved waste disposal plant in accordance with

all local, regional, and national regulations.[5][6][7] Incineration is a recommended method

for disposal.

Environmental Precaution: Avoid release into the environment.[5][6][7]

Visualized Workflow: Safe Handling and Disposal
The following diagram outlines the required step-by-step procedure for safely managing

Diniconazole-M from initial preparation through to final disposal.
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Workflow for Safe Handling and Disposal of Diniconazole-M

1. Preparation Phase

2. Handling & Operations

3. Decontamination & Cleanup

4. Waste Management & Disposal

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)
- Goggles

- Impervious Gloves
- Lab Coat

Weigh/measure Diniconazole-M
(Use respiratory protection if dusty)

Perform experimental work

Strictly follow hygiene protocols
(No eating, drinking, smoking)

Decontaminate work surfaces

Wash hands and face thoroughly

Remove and launder PPE

Segregate waste into labeled,
sealed containers

Store waste in designated area

Arrange for disposal via
approved hazardous waste facility

Update chemical inventory

Click to download full resolution via product page

Caption: Procedural workflow for Diniconazole-M from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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